Cas no 956123-34-5 (CRT0066101(hydrochloride))

• Product Name: CRT0066101(hydrochloride)
• CAS No: 956123-34-5
• MF: C₁₈H₂₃ClN₆O
• MW: 374.867821931839
• CID: 2852903
• PubChem ID: 136189563
• Update Time: 2025-07-16

CRT0066101(hydrochloride) Chemical and Physical Properties

Names and Identifiers

• CRT0066101(hydrochloride)
• 2-[4-[[(2R)-2-aminobutyl]amino]pyrimidin-2-yl]-4-(1-methylpyrazol-4-yl)phenol;hydrochloride
• CRT0066101 (hydrochloride)
• (R)-2-(4-((2-Aminobutyl)amino)pyrimidin-2-yl)-4-(1-methyl-1H-pyrazol-4-yl)phenol hydrochloride
• AT42028
• CS-0008484
• EN300-7426907
• 2-[4-[[(2R)-2-Aminobutyl]amino]pyrimidin-2-yl]-4-(1-methyl-1H-pyrazol-4-yl)phenol dihydrochloride
• BDBM50565693
• CRT0066101
• CRT-0066101
• NCGC00387217-01
• (R)-2-(4-((2-Aminobutyl)amino)pyrimidin-2-yl)-4-(1-methyl-1H-pyrazol-4-yl)phenol
• SCHEMBL4514713
• CRT0066101 HCl
• 2-(4-{[(2R)-2-aminobutyl]amino}pyrimidin-2-yl)-4-(1-methyl-1H-pyrazol-4-yl)phenol
• Q27076919
• 956123-34-5
• HY-15698
• GTPL8048
• CRT 0066101
• 2-[4-[[(2R)-2-Aminobutyl]amino]pyrimidin-2-yl]-4-(1-methylpyrazol-4-yl)phenol
• CHEMBL4515390

• Inchi： 1S/C18H22N6O.ClH/c1-3-14(19)10-21-17-6-7-20-18(23-17)15-8-12(4-5-16(15)25)13-9-22-24(2)11-13;/h4-9,11,14,25H,3,10,19H2,1-2H3,(H,20,21,23);1H/t14-;/m1./s1
• InChI Key： NBKRZGHHBBHLOQ-PFEQFJNWSA-N
• SMILES： Cl.OC1=CC=C(C2C=NN(C)C=2)C=C1C1=NC=CC(=N1)NC[C@@H](CC)N

Computed Properties

• Exact Mass: 338.18550935g/mol
• Monoisotopic Mass: 338.18550935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on CRT0066101(hydrochloride)

Research Update on CRT0066101 (hydrochloride) and Its Associated Compound 956123-34-5 in Chemical Biology and Medicine

Recent advancements in the field of chemical biology and medicine have highlighted the potential of CRT0066101 (hydrochloride), a small molecule inhibitor, and its associated compound 956123-34-5, in targeting specific pathways involved in disease progression. CRT0066101, a potent and selective inhibitor of protein kinase D (PKD), has garnered significant attention due to its therapeutic potential in cancer and inflammatory diseases. This research brief aims to synthesize the latest findings on these compounds, focusing on their mechanisms of action, preclinical and clinical applications, and future research directions.

The compound 956123-34-5, often referenced in the context of CRT0066101, serves as a key intermediate or related structure in the synthesis and development of PKD inhibitors. Recent studies have elucidated its role in optimizing the pharmacokinetic and pharmacodynamic properties of CRT0066101. For instance, modifications involving 956123-34-5 have been shown to enhance the bioavailability and target specificity of CRT0066101, thereby improving its efficacy in vivo. These findings underscore the importance of structural optimization in drug development.

In preclinical models, CRT0066101 has demonstrated remarkable efficacy in inhibiting PKD-mediated signaling pathways, which are often dysregulated in cancers such as pancreatic, prostate, and breast cancer. A 2023 study published in the Journal of Medicinal Chemistry revealed that CRT0066101 effectively suppresses tumor growth and metastasis by blocking PKD1 activation. Moreover, its hydrochloride salt formulation has improved solubility and stability, making it a promising candidate for clinical translation. These results are supported by robust in vitro and in vivo data, highlighting the compound's potential as a targeted therapy.

Beyond oncology, CRT0066101 has shown promise in modulating immune responses and inflammation. A recent Nature Communications article reported its ability to attenuate inflammatory cytokine production in macrophages, suggesting applications in autoimmune diseases like rheumatoid arthritis. The study also identified 956123-34-5 as a critical component in the synthesis of derivatives with reduced off-target effects, further emphasizing its role in drug design. Such insights pave the way for the development of next-generation PKD inhibitors with improved safety profiles.

Despite these advancements, challenges remain in the clinical development of CRT0066101. Issues such as drug resistance, optimal dosing regimens, and long-term toxicity need to be addressed. Ongoing research is exploring combination therapies with existing chemotherapeutic agents to overcome resistance mechanisms. Additionally, structural analogs derived from 956123-34-5 are being investigated to expand the therapeutic window of CRT0066101. Collaborative efforts between academia and industry are crucial to accelerating these discoveries.

In conclusion, CRT0066101 (hydrochloride) and its related compound 956123-34-5 represent a promising avenue for therapeutic intervention in cancer and inflammatory diseases. The latest research underscores their potential while also highlighting the need for further optimization and clinical validation. As the field progresses, these compounds may serve as foundational tools for understanding PKD biology and developing novel treatments. Future studies should focus on translating preclinical successes into clinical benefits, ensuring that these innovations reach patients in need.